Cas no 5242-57-9 (1,2-thiazole-5-carbaldehyde)

• Product Name: 1,2-thiazole-5-carbaldehyde
• CAS No: 5242-57-9
• MF: C₄H₃NOS
• MW: 113.137719392776
• MDL: MFCD07369962
• CID: 373612
• PubChem ID: 138442
• Update Time: 2025-05-20

1,2-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• isothiazole-5-carbaldehyde
• 1,2-thiazole-5-carbaldehyde
• 5-Isothiazolecarboxaldehyde
• ISOTHIAZOLE-5-CARBOXYALDEHYDE
• 5-Formylisothiazole
• 5-thiazolaldehyde
• Isothiazol-5-cabaldehyd
• Isothiazol-5-carboxaldehyd
• Isothiazole-5-carboxaldehyde
• AKOS006230343
• 5-Isothiazolecarbaldehyde
• SY025473
• DTXSID10200438
• EN300-100897
• TVFJIXAFZXREJQ-UHFFFAOYSA-N
• InChI=1/C4H3NOS/c6-3-4-1-2-5-7-4/h1-3
• AS-37933
• AMY42117
• 5242-57-9
• FT-0645246
• CS-0171021
• SCHEMBL193432
• AB32448
• A7685
• MFCD07369962
• DB-014581

• MDL： MFCD07369962
• Inchi： 1S/C4H3NOS/c6-3-4-1-2-5-7-4/h1-3H
• InChI Key： TVFJIXAFZXREJQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 112.99400
• Monoisotopic Mass: 112.99353489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.350
• Boiling Point: 100.7 ºC
• Flash Point: 14.7 ºC
• PSA: 58.20000
• LogP: 0.95560

1,2-thiazole-5-carbaldehyde Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,2-thiazole-5-carbaldehyde

Professional Introduction to 1,2-thiazole-5-carbaldehyde (CAS No. 5242-57-9)

1,2-thiazole-5-carbaldehyde, with the chemical formula C₄H₃NSO, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and biological activities. This compound belongs to the thiazole family, which is well-documented for its role in medicinal chemistry. The presence of both sulfur and nitrogen atoms in its core structure imparts unique reactivity, making it a valuable scaffold for the synthesis of various bioactive molecules.

The CAS number 5242-57-9 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a five-membered ring containing sulfur and nitrogen atoms, with an aldehyde functional group (-CHO) at the 5-position. This specific arrangement allows for diverse chemical modifications, enabling researchers to explore its potential in drug discovery and material science.

In recent years, 1,2-thiazole-5-carbaldehyde has been extensively studied for its pharmacological properties. One of the most promising areas of research is its antimicrobial activity. Studies have demonstrated that derivatives of this compound exhibit potent effects against a range of bacterial and fungal strains. The aldehyde group serves as a reactive site for further functionalization, allowing chemists to design molecules with enhanced antimicrobial properties. For instance, modifications at the 4-position or 2-position of the thiazole ring have shown improved efficacy against drug-resistant pathogens.

Moreover, 1,2-thiazole-5-carbaldehyde has been investigated for its potential in anticancer research. The thiazole core is known to interfere with critical cellular processes such as DNA replication and protein synthesis. Preclinical studies have indicated that certain derivatives of this compound can induce apoptosis in cancer cell lines while maintaining low toxicity towards healthy cells. This selective toxicity makes it an attractive candidate for further development into novel anticancer agents.

The compound's reactivity also makes it a valuable intermediate in organic synthesis. The aldehyde functionality allows for condensation reactions with various nucleophiles, leading to the formation of more complex molecules such as Schiff bases and heterocyclic compounds. These derivatives have been explored for their applications in catalysis, agrochemicals, and specialty chemicals. The ability to functionalize the thiazole ring at multiple positions provides chemists with a high degree of flexibility in designing molecules with tailored properties.

Recent advancements in computational chemistry have further enhanced the understanding of 1,2-thiazole-5-carbaldehyde's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These simulations have guided the design of more effective derivatives by predicting structural changes that could improve binding affinity and reduce off-target effects.

In industrial applications, 1,2-thiazole-5-carbaldehyde is utilized as a key intermediate in the synthesis of dyes and pigments. Its heterocyclic structure contributes to vibrant colors when incorporated into chromophoric systems. Additionally, it serves as a precursor in the production of corrosion inhibitors for metal surfaces, protecting industrial equipment from degradation.

The environmental impact of using 1,2-thiazole-5-carbaldehyde has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods, employing enzymes to facilitate key transformations, have shown promise in this regard. Such sustainable approaches align with global efforts to promote environmentally friendly chemical processes.

Future directions in research on 1,2-thiazole-5-carbaldehyde include exploring its role in neurodegenerative diseases. Preliminary studies suggest that certain derivatives may interact with neurotransmitter systems, offering potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into these mechanisms could lead to novel treatments for these debilitating disorders.

Another emerging area is the application of 1,2-thiazole-5-carbaldehyde in materials science. Its ability to form stable coordination complexes with metal ions has led to the development of new materials with unique electronic properties. These materials are being explored for use in sensors, catalysts, and even organic electronics.

In conclusion,1,2-thiazole-5-carbaldehyde (CAS No. 5242-57-9) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new uses and refine synthetic methodologies,1,2-thiazole-5-carbaldehyde is poised to remain a cornerstone molecule in chemical innovation.